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Compound of Interest

Compound Name:
4-(Bromomethyl)oxane-4-

carbonitrile

CAS No.: 1374656-55-9

Cat. No.: B15238388

Get Quote

Prepared for researchers, medicinal chemists, and professionals in drug development, this

document provides a comprehensive technical overview of 4-(Bromomethyl)oxane-4-
carbonitrile. Given the specialized nature of this reagent, this guide synthesizes available data

from suppliers with established principles of organic chemistry to offer practical insights into its

properties, synthesis, and potential applications.

Section 1: Core Chemical Identity and
Physicochemical Properties
4-(Bromomethyl)oxane-4-carbonitrile is a unique bifunctional molecule incorporating a

tetrahydropyran (oxane) ring, a nitrile group, and a reactive bromomethyl handle. This

combination makes it a valuable building block, particularly for the synthesis of spirocyclic

compounds where a quaternary center on an oxane ring is desired.

The presence of the electron-withdrawing nitrile group alpha to the bromomethyl-substituted

carbon atom influences the molecule's reactivity and electronic properties. Its structural

features are key to its utility in constructing complex molecular architectures.
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Table 1: Physicochemical and Identification Properties

Property Value Source(s)

CAS Number 125552-89-8

Molecular Formula C7H10BrNO

Molecular Weight 204.06 g/mol

IUPAC Name
4-(bromomethyl)oxane-4-

carbonitrile

Canonical SMILES C1COCC(C1)(CCBr)C#N

InChI Key
YQBCNZYWMAJBCM-

UHFFFAOYSA-N

Appearance
White to off-white solid or

powder

Purity Typically ≥95%

Solubility
Soluble in dichloromethane,

chloroform, ethyl acetate.
General chemical knowledge

Section 2: Synthesis and Mechanistic
Considerations
While specific, peer-reviewed synthesis protocols for 4-(Bromomethyl)oxane-4-carbonitrile
are not widely published, a plausible and efficient synthetic route can be designed based on

well-established organic transformations. The most logical approach involves the alpha-

functionalization of a pre-existing oxane-4-carbonitrile precursor.

Proposed Synthetic Workflow
The synthesis can be envisioned as a two-step process starting from the commercially

available 4-oxacyclohexanone. The first step involves a Strecker-type reaction or a variation

thereof to introduce the nitrile group and a hydroxymethyl group at the C4 position. The

subsequent step is the conversion of the primary alcohol to the corresponding bromide.
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Step-by-Step Protocol:

Cyanohydrin Formation and Functionalization (Hypothetical):

To a stirred solution of 4-oxacyclohexanone in a suitable solvent (e.g., a buffered aqueous

solution), add a cyanide source like sodium cyanide (NaCN) or trimethylsilyl cyanide

(TMSCN).

This reaction forms the corresponding cyanohydrin intermediate.

A subsequent reaction, for instance with a formaldehyde equivalent followed by reduction,

could lead to the 4-(hydroxymethyl)oxane-4-carbonitrile precursor. This is a simplified

hypothesis; multi-step sequences are likely required.

Bromination of the Primary Alcohol:

The most reliable method for converting the resulting 4-(hydroxymethyl)oxane-4-

carbonitrile to the target compound is through an Appel reaction or by using reagents like

phosphorus tribromide (PBr₃).

Using PBr₃: Dissolve the alcohol precursor in a dry, aprotic solvent such as

dichloromethane (DCM) or diethyl ether under an inert atmosphere (N₂ or Ar) and cool to 0

°C.

Slowly add PBr₃ (approximately 0.33-0.5 equivalents) dropwise. The reaction is

exothermic.

Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis

indicates complete consumption of the starting material.

The reaction is then carefully quenched by pouring it over ice-water and extracted with an

organic solvent. The organic layers are combined, dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure to yield the crude product, which can

be purified by column chromatography.

Causality in Protocol Design
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Inert Atmosphere: The use of an inert atmosphere is crucial during the bromination step to

prevent the reaction of PBr₃ with atmospheric moisture, which would form HBr and

phosphorous acid, leading to unwanted side reactions.

Controlled Temperature: The initial cooling to 0 °C is a standard precaution to manage the

exothermic nature of the reaction between PBr₃ and the alcohol, preventing potential thermal

degradation of the product or solvent boiling.

Aprotic Solvent: A dry, aprotic solvent like DCM is selected to ensure it does not react with

the brominating agent.

Step 1: Precursor Synthesis

Step 2: Bromination

4-Oxacyclohexanone

4-(hydroxymethyl)oxane-4-carbonitrile

 Cyanation &
 Functionalization 

4-(hydroxymethyl)oxane-4-carbonitrile

4-(Bromomethyl)oxane-4-carbonitrile
(CAS 125552-89-8)

PBr₃ or CBr₄/PPh₃
in dry DCM

Click to download full resolution via product page

Caption: Proposed two-stage synthesis of the target compound.
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Section 3: Reactivity and Synthetic Applications
The utility of 4-(Bromomethyl)oxane-4-carbonitrile stems from its two orthogonal reactive

sites. The primary alkyl bromide is an excellent electrophile for nucleophilic substitution

reactions, while the nitrile group can undergo a variety of transformations.

Key Chemical Transformations
Nucleophilic Substitution (Sₙ2): The bromomethyl group is highly susceptible to displacement

by a wide range of nucleophiles. This allows for the straightforward introduction of various

functional groups.

With N-nucleophiles: Amines, azides, and heterocycles can be readily alkylated to form

new C-N bonds, a cornerstone of medicinal chemistry for accessing novel amine

derivatives.

With O-nucleophiles: Alcohols and phenols can be used to form ethers, while carboxylates

can form esters.

With S-nucleophiles: Thiols are excellent nucleophiles for this substrate, leading to the

formation of thioethers.

With C-nucleophiles: Stabilized carbanions, such as those derived from malonates or

cyanoacetates, can be used for C-C bond formation, enabling chain extension.

Nitrile Group Manipulations: The nitrile can be:

Hydrolyzed: To form a carboxylic acid or a primary amide, depending on the reaction

conditions (acidic or basic).

Reduced: To a primary amine using reducing agents like lithium aluminum hydride (LiAlH₄)

or catalytic hydrogenation.

Converted to a Tetrazole: Via reaction with an azide source (e.g., sodium azide), which is

a common bioisosteric replacement for a carboxylic acid in drug design.

This dual reactivity makes it an ideal scaffold for building libraries of complex molecules,

especially those containing a spiro-oxane motif.
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Reactions at Bromomethyl Group (Sₙ2) Reactions at Nitrile Group

4-(Bromomethyl)oxane-4-carbonitrile

Amine / Azide
(R₂NH / NaN₃)

 C-N Bond
Formation 

Alcohol / Phenol
(R-OH)

 Ether
Formation 

Thiol
(R-SH)

 Thioether
Formation 

Malonate Ester

 C-C Bond
Formation 

H₂O / H⁺ or OH⁻

 -> Carboxylic Acid
or Amide 

LiAlH₄ or H₂/Pd

 -> Primary Amine 

NaN₃, NH₄Cl

 -> Tetrazole Ring 

Click to download full resolution via product page

Caption: Reactivity map of 4-(Bromomethyl)oxane-4-carbonitrile.

Section 4: Analytical Characterization
A comprehensive structural confirmation and purity assessment should be conducted using a

combination of standard analytical techniques.

Table 2: Standard Analytical Protocols
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Technique Expected Observations Purpose

¹H NMR

Signals corresponding to the

diastereotopic protons of the

oxane ring (typically in the 3.5-

4.0 ppm and 1.5-2.5 ppm

regions). A key singlet for the -

CH₂Br protons (expected

around 3.5-3.8 ppm).

Structural confirmation and

identification of key functional

groups.

¹³C NMR

A signal for the quaternary

carbon C(CN)(CH₂Br) (around

40-50 ppm), a signal for the

nitrile carbon (118-125 ppm), a

signal for the -CH₂Br carbon

(30-40 ppm), and signals for

the oxane ring carbons.

Confirms the carbon skeleton

and the presence of the nitrile

and bromomethyl groups.

FT-IR

A characteristic sharp

absorption band for the nitrile

(C≡N) stretch around 2240-

2260 cm⁻¹. C-H stretching

bands below 3000 cm⁻¹. A C-

O-C stretching band for the

ether linkage around 1050-

1150 cm⁻¹.

Confirms the presence of key

functional groups, especially

the nitrile.

Mass Spectrometry (MS)

The molecular ion peak [M]⁺ or

protonated molecule [M+H]⁺

should be observable, showing

a characteristic isotopic pattern

for bromine (¹⁹Br/⁸¹Br in an

approximate 1:1 ratio).

Confirms molecular weight and

elemental composition

(bromine presence).

HPLC/UPLC

A single major peak under

appropriate chromatographic

conditions.

Purity assessment.
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Section 5: Safety, Handling, and Storage
As a reactive alkylating agent, 4-(Bromomethyl)oxane-4-carbonitrile requires careful

handling to ensure personnel safety and maintain compound integrity.

Hazard Classification: While specific data is limited, it should be treated as a hazardous

substance. It is likely an irritant to the skin, eyes, and respiratory system. Alkyl bromides are

often classified as toxic and lachrymatory.

Personal Protective Equipment (PPE): Always handle this compound inside a certified

chemical fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves

(nitrile is a common choice, but check compatibility), and safety glasses or goggles.

Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Use tools

(spatulas, scoops) to handle the solid material and prevent contamination.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. It should

be stored away from incompatible materials such as strong oxidizing agents, strong bases,

and moisture.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations

for hazardous chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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